An In-depth Technical Guide to the Basic Properties of 2-Aminoquinoline-3-carboxylic Acid
An In-depth Technical Guide to the Basic Properties of 2-Aminoquinoline-3-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the fundamental physicochemical and biological properties of 2-Aminoquinoline-3-carboxylic acid. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development, offering detailed experimental protocols, tabulated quantitative data, and visual representations of relevant biological pathways and experimental workflows.
Physicochemical Properties
2-Aminoquinoline-3-carboxylic acid is a heterocyclic compound with the molecular formula C₁₀H₈N₂O₂ and a molecular weight of 188.18 g/mol .[1] Its core structure consists of a quinoline ring system substituted with an amino group at the 2-position and a carboxylic acid group at the 3-position. Understanding the fundamental physicochemical properties of this molecule is crucial for its application in research and drug development.
Quantitative Physicochemical Data
A summary of the available quantitative data for 2-Aminoquinoline-3-carboxylic acid is presented in Table 1. It is important to note that while some experimental values are available for related compounds, specific experimentally determined data for 2-Aminoquinoline-3-carboxylic acid, such as pKa and solubility, are not extensively reported in the reviewed literature.
Table 1: Physicochemical Properties of 2-Aminoquinoline-3-carboxylic Acid
| Property | Value | Source/Method |
| Molecular Formula | C₁₀H₈N₂O₂ | - |
| Molecular Weight | 188.18 g/mol | [1] |
| pKa | Predicted: ~2.94 - 4.8 | Computational Prediction |
| Melting Point | Data not available for the parent compound. A derivative, 2-amino-6-methoxyquinoline-3-carboxylic acid, has a melting point of 283 °C.[2] For the related compound 2-Aminoquinoline, the melting point is 126-131 °C.[3][4] | - |
| Boiling Point | 195.2 °C | [1] |
| Solubility | Water: Sparingly soluble.[5] Organic Solvents: Soluble in methanol and chloroform (data for 2-Aminoquinoline).[4][6] Quantitative data for 2-Aminoquinoline-3-carboxylic acid is not readily available. | - |
| Appearance | White to light yellow or brown crystalline powder (for 2-Aminoquinoline).[5] | - |
Stability
The stability of 2-Aminoquinoline-3-carboxylic acid is a critical parameter for its handling, storage, and formulation. While specific stability studies on this compound are not widely published, general stability characteristics of the parent compound, 2-aminoquinoline, suggest that it is stable under normal temperatures and pressures but should be protected from light.[5][7] It is incompatible with strong oxidizing agents and strong acids.[5] For long-term storage, it is recommended to keep stock solutions at -20°C for up to one month or -80°C for up to six months.[5]
Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the characterization of 2-Aminoquinoline-3-carboxylic acid.
Synthesis of 2-Aminoquinoline-3-carboxylic Acid
A general procedure for the synthesis of 2-aminoquinoline-3-carboxylic acid derivatives has been described.[2] This protocol involves the reaction of a corresponding 2-chloroquinoline-3-carboxylic acid with aqueous ammonia under high temperature and pressure.
Materials:
-
2-Chloroquinoline-3-carboxylic acid (1 mmol)
-
26% aqueous NH₃ (5 mL)
-
5% aqueous HCl solution
-
Isopropanol (IPA)
-
Dimethylformamide (DMF)
-
Stainless steel autoclave
Procedure:
-
A suspension of the corresponding 2-chloroquinoline-3-carboxylic acid (1 mmol) in 26% aqueous NH₃ (5 mL) is heated in a stainless steel autoclave at 150 °C for 4 hours.[2]
-
After cooling the reaction mixture, the resulting clear solution is acidified with a 5% aqueous HCl solution to a pH of 4.[2]
-
The solid product that precipitates is filtered.[2]
-
The crude product is recrystallized from an isopropanol-DMF mixture to yield the purified 2-aminoquinoline-3-carboxylic acid.[2]
Determination of pKa by Potentiometric Titration
Potentiometric titration is a standard method for determining the acid dissociation constant (pKa) of a substance.[5][8][9][10]
Materials:
-
2-Aminoquinoline-3-carboxylic acid
-
Standardized 0.1 M NaOH solution
-
Standardized 0.1 M HCl solution
-
Deionized water
-
pH meter with a combination electrode
-
Burette
-
Stirrer
Procedure:
-
Calibrate the pH meter using standard buffer solutions.
-
Accurately weigh a sample of 2-Aminoquinoline-3-carboxylic acid and dissolve it in a known volume of deionized water. If solubility is low, a co-solvent such as a methanol-water mixture can be used.[11]
-
Place the solution in a beaker with a magnetic stirrer and immerse the pH electrode.
-
Titrate the solution with the standardized NaOH solution, adding small increments of the titrant.
-
Record the pH value after each addition, allowing the reading to stabilize.
-
Continue the titration past the equivalence point.
-
Plot the pH values against the volume of NaOH added to obtain a titration curve.
-
The pKa can be determined from the pH at the half-equivalence point.
Determination of Solubility
The solubility of a compound can be determined by the shake-flask method.[9]
Materials:
-
2-Aminoquinoline-3-carboxylic acid
-
Selected solvents (e.g., water, ethanol, methanol, DMSO)
-
Vials with screw caps
-
Shaker or orbital incubator at a controlled temperature
-
Analytical method for quantification (e.g., UV-Vis spectrophotometry, HPLC)
Procedure:
-
Add an excess amount of 2-Aminoquinoline-3-carboxylic acid to a known volume of the solvent in a vial.
-
Seal the vial and place it in a shaker at a constant temperature.
-
Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-48 hours).
-
After agitation, allow the suspension to settle.
-
Carefully withdraw a sample from the supernatant, ensuring no solid particles are included. Filtration or centrifugation may be necessary.
-
Dilute the sample appropriately and determine the concentration of the dissolved compound using a validated analytical method.
-
The solubility is expressed as the concentration of the saturated solution (e.g., in mg/mL or mol/L).
Determination of Melting Point
The melting point of a solid organic compound can be determined using a capillary melting point apparatus.[12][13][14][15]
Materials:
-
2-Aminoquinoline-3-carboxylic acid, finely powdered
-
Capillary tubes (sealed at one end)
-
Melting point apparatus
Procedure:
-
Introduce a small amount of the finely powdered sample into the open end of a capillary tube.
-
Tap the sealed end of the tube on a hard surface to pack the sample into the bottom. The packed sample should be 2-3 mm high.
-
Place the capillary tube in the heating block of the melting point apparatus.
-
Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.
-
Then, decrease the heating rate to 1-2 °C per minute.
-
Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).[15]
Stability Testing: Photostability
Photostability testing is performed according to the ICH Q1B guideline to assess the effect of light on the stability of the compound.[1][2][3][6][16]
Materials:
-
2-Aminoquinoline-3-carboxylic acid (solid and in solution)
-
Photostability chamber equipped with a light source conforming to ICH Q1B options (e.g., a combination of cool white fluorescent and near-UV lamps)
-
Transparent and light-protective containers
-
Dark control samples wrapped in aluminum foil
-
Validated analytical method for assay and degradation products (e.g., HPLC)
Procedure:
-
Expose samples of the solid drug substance and solutions to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[2]
-
A dark control sample is stored under the same conditions but protected from light.
-
At the end of the exposure period, examine the samples for any changes in physical properties (e.g., appearance, color).
-
Analyze the samples using a validated stability-indicating analytical method to determine the assay of the active substance and the levels of any degradation products.
-
Compare the results from the exposed samples to those of the dark control to determine the extent of photodegradation.
Biological Activity and Signaling Pathways
2-Aminoquinoline-3-carboxylic acid and its derivatives have been identified as potent inhibitors of Protein Kinase CK2, a crucial enzyme involved in various cellular processes.[2][10][17] Dysregulation of CK2 is implicated in several diseases, including cancer.
Inhibition of Protein Kinase CK2
Derivatives of 2-aminoquinoline-3-carboxylic acid have shown significant inhibitory activity against Protein Kinase CK2, with IC₅₀ values in the submicromolar range.[2] This inhibitory action makes it a promising scaffold for the development of novel therapeutic agents targeting CK2-mediated pathologies.
Protein Kinase CK2 Signaling Pathway
Protein Kinase CK2 is a serine/threonine kinase that phosphorylates a wide range of substrates, thereby regulating numerous signaling pathways critical for cell growth, proliferation, and survival. The diagram below illustrates the central role of CK2 in key signaling cascades.
Caption: Protein Kinase CK2 Signaling Pathways.
Experimental Workflow Visualizations
Visualizing experimental workflows can aid in the clear communication and replication of scientific procedures. The following diagrams, created using the DOT language, illustrate key experimental processes.
Experimental Workflow: Synthesis of 2-Aminoquinoline-3-carboxylic Acid
The synthesis of 2-Aminoquinoline-3-carboxylic acid involves a series of well-defined steps, as depicted in the workflow diagram below.
Caption: Synthesis Workflow.
Experimental Workflow: In Vitro Kinase Inhibition Assay
The following diagram outlines a typical workflow for assessing the inhibitory activity of a compound like 2-Aminoquinoline-3-carboxylic acid against a target kinase.
Caption: Kinase Inhibition Assay Workflow.
Conclusion
2-Aminoquinoline-3-carboxylic acid represents a molecule of significant interest for researchers in medicinal chemistry and drug development, primarily due to its inhibitory activity against Protein Kinase CK2. This technical guide has consolidated the available information on its basic properties, provided detailed experimental protocols for its synthesis and characterization, and visualized its role in relevant biological pathways and experimental workflows. While there are gaps in the publicly available quantitative data for this specific compound, the provided methodologies offer a solid foundation for researchers to conduct further investigations. Future studies should focus on the experimental determination of its pKa, a comprehensive solubility profile, and detailed stability analysis to fully elucidate its potential as a therapeutic agent or a research tool.
References
- 1. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
- 2. database.ich.org [database.ich.org]
- 3. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
- 4. 2-Aminoquinoline | 580-22-3 [m.chemicalbook.com]
- 5. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
- 6. youtube.com [youtube.com]
- 7. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC [pmc.ncbi.nlm.nih.gov]
- 8. creative-bioarray.com [creative-bioarray.com]
- 9. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 10. dergipark.org.tr [dergipark.org.tr]
- 11. researchgate.net [researchgate.net]
- 12. byjus.com [byjus.com]
- 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 14. pennwest.edu [pennwest.edu]
- 15. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
- 16. FDA Guidelines for Photostability Testing: A Step-by-Step Guide – StabilityStudies.in [stabilitystudies.in]
- 17. Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
